Cas no 2138541-70-3 (3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138541-70-3
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6330998
• PubChem ID: 165496151
• Update Time: 2025-07-20

3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138541-70-3
• EN300-1160972
• 3-[cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-12(2)15-10-9-14(18)11-16(15)17(3)13-7-5-4-6-8-13/h12-16,18H,4-11H2,1-3H3
• InChI Key： LAOPYQZKQCFDRQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138541-70-3)

The compound 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138541-70-3) is a structurally complex organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of cyclohexyl, methylamino, and isopropyl functional groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological targets. The compound's steric hindrance and hydrogen bonding capabilities further enhance its utility in designing novel therapeutics.

In recent years, the demand for specialty chemicals like 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is how this compound compares to similar amino-alcohol derivatives in terms of solubility and stability. Studies suggest that its lipophilic nature and chiral centers contribute to its favorable pharmacokinetic properties, making it a candidate for central nervous system (CNS) drug development. This aligns with the growing focus on neurodegenerative disease treatments, a hot topic in 2024.

The synthesis of CAS No. 2138541-70-3 often involves asymmetric catalysis, a technique frequently searched in AI-driven chemical databases. Users exploring machine learning in chemistry may find this compound's stereoselective synthesis pathways particularly relevant. Additionally, its metabolic stability and toxicity profile are critical considerations for drug formulation, addressing another frequent concern in pharmaceutical forums. The rise of computational chemistry tools has further accelerated research into optimizing its molecular docking efficiency.

From an industrial perspective, 3-[Cyclohexyl(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is often discussed alongside scalable synthesis methods. Companies prioritizing cost-effective production seek data on its yield optimization and purification techniques. Environmental concerns have also led to inquiries about sustainable solvent alternatives for its manufacture, reflecting broader trends in eco-friendly chemistry. These aspects are frequently highlighted in patent literature and regulatory guidelines, underscoring the compound's commercial viability.

In conclusion, CAS No. 2138541-70-3 represents a compelling case study at the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications—from CNS drug candidates to catalysis research—demonstrate why it remains a focal point in both academic and corporate R&D. As high-throughput screening technologies evolve, this compound's role in addressing unmet medical needs will likely expand, solidifying its relevance in future scientific breakthroughs.